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Methyl 2-(4-(bromomethyl)-2-
Compound Name:

chlorophenoxy)acetate
CAS No.: 864685-36-9

Cat. No.: B12540146
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Introduction

Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate is a key intermediate in the synthesis
of various organic molecules, potentially including active pharmaceutical ingredients (APIs). Its
purity and concentration are critical parameters that can influence the yield and impurity profile
of the final product. Therefore, robust and reliable analytical methods for its quantification are
essential for quality control in research, development, and manufacturing settings.

This application note provides detailed protocols for the quantitative analysis of Methyl 2-(4-
(bromomethyl)-2-chlorophenoxy)acetate using High-Performance Liquid Chromatography
(HPLC) with UV detection, a widely applicable and robust technique for non-volatile and
thermally labile compounds.[1] Additionally, a Gas Chromatography-Mass Spectrometry (GC-
MS) method is presented as an alternative or complementary technique, particularly useful for
its high sensitivity and specificity. The methodologies described herein are designed to be
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validated in accordance with the International Council for Harmonisation (ICH) guidelines to
ensure data integrity and scientific soundness.[2][3][4][5][6]

Physicochemical Properties of Methyl 2-(4-
(bromomethyl)-2-chlorophenoxy)acetate

o Chemical Name: Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate[7]
e CAS Number: 864685-36-9[7]

e Molecular Formula: C10H10BrCIOs[7][8]

¢ Molecular Weight: 293.54 g/mol [7][8]

e Structure:

o SMILES: COC(=0)COclccc(cclCChBr[8]

Primary Analytical Method: High-Performance
Liquid Chromatography (HPLC)

HPLC is the preferred method for the quantification of Methyl 2-(4-(bromomethyl)-2-
chlorophenoxy)acetate due to its suitability for non-volatile and thermally sensitive
compounds. A reversed-phase HPLC method with UV detection provides excellent resolution,
sensitivity, and reproducibility.

Experimental Workflow for HPLC Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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